4-[4-(2-Methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H22N4O5S/c1-21(2)29(26,27)16-6-4-14(5-7-16)19(25)22-10-11-23(18(24)13-22)15-8-9-20-17(12-15)28-3/h4-9,12H,10-11,13H2,1-3H3
• InChI Key: MQYHDKJYGUOFJI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol

Description

The compound “4-[4-(2-Methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide” is a complex organic molecule. It contains several functional groups including a methoxy group, a piperazine ring, a carbonyl group, and a sulfonamide group. These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the core piperazine ring, followed by functionalization with the appropriate groups. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms. Attached to this ring is a carbonyl group (C=O), and a methoxypyridinyl group. The compound also contains a sulfonamide group attached to a benzene ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the conditions and the reagents present. The carbonyl group could undergo reactions such as nucleophilic addition or reduction. The piperazine ring could potentially undergo reactions with electrophiles. The sulfonamide group is typically quite stable but could possibly be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of crystallinity, its solubility in various solvents, and its melting point and boiling point would need to be determined experimentally.

Safety And Hazards

As with any chemical compound, handling “4-[4-(2-Methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide” would require appropriate safety precautions. It’s important to use personal protective equipment and follow good laboratory practices. Without specific toxicity data, it’s difficult to comment on the exact hazards associated with this compound.

Future Directions

The study and application of “4-[4-(2-Methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide” could be a potential area of research in the field of medicinal chemistry. Its complex structure and functional groups suggest that it might have interesting biological activity. Future work could involve synthesizing this compound, studying its physical and chemical properties, and testing its biological activity.